Cas no 2248363-93-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248363-93-9
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 5970379
• PubChem ID: 165892105
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523059
• 2248363-93-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C21H17N3O4/c1-13(2)23-18(14-8-4-3-5-9-14)17(12-22-23)21(27)28-24-19(25)15-10-6-7-11-16(15)20(24)26/h3-13H,1-2H3
• InChI Key： GMQLSNPWVLQEGL-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=1C1C=CC=CC=1)C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate

Compound CAS No 2248363-93-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate

The compound with CAS No 2248363-93-9, named as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1-(propan-2-yl)-1H-pyrazole, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of this compound consists of a pyrazole ring substituted with a phenyl group and an isoindole moiety. The isoindole component introduces a rigid and planar structure, which enhances the molecule's stability and electronic properties. Recent studies have highlighted the importance of such structures in creating efficient charge transport materials for organic electronics.

One of the key aspects of this compound is its ability to form stable complexes with metal ions, making it a valuable component in coordination chemistry. Researchers have explored its potential as a ligand in metalloorganic frameworks (MOFs), where it exhibits excellent binding affinity for transition metals like copper and zinc. This property opens avenues for its use in catalysis and sensing applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

Emerging research has also focused on the photophysical properties of this compound. Its conjugated system allows for strong absorption in the visible region, making it a candidate for applications in organic light-emitting diodes (OLEDs) and solar cells. Studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the devices' efficiency and stability.

The biological activity of this compound has been another area of intense research. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. While further investigation is required to establish its therapeutic potential, these findings underscore its value as a lead compound in drug discovery.

From an environmental standpoint, the compound's biodegradability has been assessed under various conditions. Results indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for responsible handling and disposal to minimize ecological impact.

In conclusion, CAS No 2248363-93-9 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within materials science and pharmacology.